Cas no 124020-09-3 (4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)-)

• Product Name: 4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)-
• CAS No: 124020-09-3
• MF: C₂₂H₃₂O₂
• MW: 328.488286972046
• CID: 207860
• PubChem ID: 3144
• Update Time: 2025-04-19

4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)- Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16,19-Docosahexaenoicacid, (4Z,7Z,10Z,13Z,16Z,19E)-
• 4,7,10,13,16,19-Docosahexaenoicacid, (E,Z,Z,Z,Z,Z)-
• (4Z,7Z,10Z,13Z,16Z,19E)-4,7,10,13,16,19-Docosahexaenoic acid
• (4Z,7Z,10Z,13Z,16Z,19E)-Docosa-4,7,10,13,16,19-hexaenoic acid
• KBio2_002586
• cis-4,7,13,16,19-docosahexaenoic acid
• KBioSS_000018
• DHA;Cervonic Acid
• Bio2_000498
• SY014871
• CBiol_001946
• 4,7,10,13,16,19-Docosahexaenoic acid, (4Z,7Z,10Z,13Z,16Z,19Z)-
• KBio2_005154
• Bio1_001210
• KBio3_000036
• Bio1_000232
• KBio3_000035
• 4,7,10,13,16,19-docosahexenoic acid
• FT-0667760
• 124020-09-3
• FT-0623913
• Bio1_000721
• DTXSID40859953
• KBio2_000018
• AKOS028109045
• Bio2_000018
• KBioGR_000018

• Inchi： 1S/C22H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3,(H,23,24)
• InChI Key： MBMBGCFOFBJSGT-UHFFFAOYSA-N
• SMILES： OC(CCC=CCC=CCC=CCC=CCC=CCC=CCC)=O

Computed Properties

• Exact Mass: 328.24036
• Monoisotopic Mass: 328.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 6
• XLogP3: 6.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids